Cas no 5331-89-5 (Copper;2h-benzotriazole)

• Product Name: Copper;2h-benzotriazole
• CAS No: 5331-89-5
• MF: C₁₂H₈CuN₆
• MW: 299.778121948242
• CID: 938320
• PubChem ID: 15973710
• Update Time: 2025-04-19

Copper;2h-benzotriazole Chemical and Physical Properties

Names and Identifiers

• copper,2H-benzotriazole
• 2h-benzotriazole
• Copper
• Bis(benzotriazolato)copper
• DTXSID10634613
• 5331-89-5
• Copper;2h-benzotriazole

• Inchi： 1S/2C6H4N3.Cu/c2*1-2-4-6-5(3-1)7-9-8-6;/h2*1-4H;/q2*-1;+2
• InChI Key： UCFCTSYWEPBANH-UHFFFAOYSA-N
• SMILES： [Cu+2].N1=C2C=CC=CC2=N[N-]1.N1=C2C=CC=CC2=N[N-]1

Computed Properties

• Exact Mass: 299.010641g/mol
• Monoisotopic Mass: 299.010641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 92.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6Ų